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hydroxybenzoate

Cat. No.: B3157858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Phenylpropyl 3-hydroxybenzoate is a novel compound with potential applications as a

preservative in cosmetic and personal care products. Structurally, it is an ester of 3-

hydroxybenzoic acid and 3-phenylpropanol. This molecule combines the known antimicrobial

properties of hydroxybenzoic acid derivatives with the potential for enhanced efficacy and a

favorable safety profile.[1][2] The presence of the phenylpropyl group may enhance its lipid

solubility, potentially improving its interaction with microbial cell membranes. This document

provides detailed application notes and experimental protocols for evaluating the efficacy of 3-
Phenylpropyl 3-hydroxybenzoate as a cosmetic preservative.
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Property Value Source

Molecular Formula C₁₆H₁₆O₃ Inferred

Molecular Weight 256.29 g/mol Inferred

Appearance
White to off-white crystalline

solid
Predicted

Solubility

Predicted to be soluble in

organic solvents and oils, with

low water solubility.

Inferred

Antimicrobial Efficacy (Hypothetical Data for
Illustrative Purposes)
While specific minimum inhibitory concentration (MIC) data for 3-Phenylpropyl 3-
hydroxybenzoate is not yet publicly available, the following table presents hypothetical MIC

values based on published data for other 3-hydroxybenzoic acid esters.[3] It is established that

the antimicrobial activity of phenolic acid esters tends to increase with the length of the alkyl

chain.[3]

Table 1: Hypothetical Minimum Inhibitory Concentrations (MICs) of 3-Phenylpropyl 3-
hydroxybenzoate against Common Cosmetic Spoilage Microorganisms.

Microorganism Strain (ATCC) Hypothetical MIC (µg/mL)

Staphylococcus aureus 6538 100 - 200

Escherichia coli 8739 200 - 400

Pseudomonas aeruginosa 9027 400 - 800

Candida albicans 10231 50 - 150

Aspergillus brasiliensis 16404 100 - 250

Note: These values are illustrative and require experimental validation.
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Mechanism of Action (Proposed)
The antimicrobial mechanism of 3-Phenylpropyl 3-hydroxybenzoate is likely multifaceted,

targeting key cellular processes in microorganisms.
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Start

Prepare stock solution of
3-Phenylpropyl 3-hydroxybenzoate

Perform serial dilutions in a
96-well microtiter plate

Inoculate wells with a standardized
microbial suspension

Incubate at the appropriate
temperature and duration

Read results visually or with a
microplate reader

Determine MIC as the lowest concentration
with no visible growth

End
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Start

Prepare cosmetic formulation with
3-Phenylpropyl 3-hydroxybenzoate

Dispense product into 5 sterile containers

Inoculate each container with a
specific microorganism

Sample at Time 0 to determine
initial microbial count

Incubate at room temperature for 28 days

Sample at 7, 14, and 28 days

Enumerate surviving microorganisms

Evaluate log reduction against
ISO 11930 criteria

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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